molecular formula C8H8ClFN2 B8473906 2-Chloro-4-(cyclopropyl(fluoro)methyl)pyrimidine

2-Chloro-4-(cyclopropyl(fluoro)methyl)pyrimidine

Cat. No.: B8473906
M. Wt: 186.61 g/mol
InChI Key: IXHUHIOXTCIMTK-UHFFFAOYSA-N
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Description

2-Chloro-4-(cyclopropyl(fluoro)methyl)pyrimidine is a useful research compound. Its molecular formula is C8H8ClFN2 and its molecular weight is 186.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8ClFN2

Molecular Weight

186.61 g/mol

IUPAC Name

2-chloro-4-[cyclopropyl(fluoro)methyl]pyrimidine

InChI

InChI=1S/C8H8ClFN2/c9-8-11-4-3-6(12-8)7(10)5-1-2-5/h3-5,7H,1-2H2

InChI Key

IXHUHIOXTCIMTK-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(C2=NC(=NC=C2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2-chloropyrimidin-4-yl)(cyclopropyl)methanol (75 mg, 0.406 mmol) in dichloromethane (2 mL) at 0° C. was added diethylaminosulfur trifluoride (66 mg, 0.410 mmol) and stirred for 30 min. The solution was concentrated to dryness and purified by flash chromatography on silica gel (0-100% EtOAc/hexanes) to afford 2-chloro-4-(cyclopropyl(fluoro)methyl)pyrimidine (20 mg, 0.107 mmol, 26% yield) as a colorless oil. MS ESI: [M+H]+ m/z 187.1. 1H NMR (500 MHz, CDCl3) δ 8.67 (d, J=5.0, 1H), 7.43 (d, J=5.0, 1H), 4.93 (dd, J=1H), 1.13 (m, 1H), 0.70-0.60 (m, 4H).
Quantity
75 mg
Type
reactant
Reaction Step One
Quantity
66 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

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